Cas no 2110020-02-3 (methyl 4-amino-3-(4-chloro-2-hydroxyphenyl)butanoate)

• Product Name: methyl 4-amino-3-(4-chloro-2-hydroxyphenyl)butanoate
• CAS No: 2110020-02-3
• MF: C₁₁H₁₄ClNO₃
• MW: 243.686762332916
• CID: 6011843
• PubChem ID: 165782615
• Update Time: 2025-08-02

methyl 4-amino-3-(4-chloro-2-hydroxyphenyl)butanoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-amino-3-(4-chloro-2-hydroxyphenyl)butanoate
• EN300-1980710
• 2110020-02-3

• Inchi： 1S/C11H14ClNO3/c1-16-11(15)4-7(6-13)9-3-2-8(12)5-10(9)14/h2-3,5,7,14H,4,6,13H2,1H3
• InChI Key： XURUXLSHEPZHNA-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)O)C(CN)CC(=O)OC

Computed Properties

• Exact Mass: 243.0662210g/mol
• Monoisotopic Mass: 243.0662210g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 72.6Ų

Additional information on methyl 4-amino-3-(4-chloro-2-hydroxyphenyl)butanoate

Methyl 4-Amino-3-(4-Chloro-2-Hydroxyphenyl)Butanoate: A Comprehensive Overview

Methyl 4-amino-3-(4-chloro-2-hydroxyphenyl)butanoate, also known by its CAS registry number 2110020-02-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule combines an amino group, a hydroxyl group, and a methyl ester, making it a versatile compound for various chemical modifications and biological studies.

The structure of methyl 4-amino-3-(4-chloro-2-hydroxyphenyl)butanoate is characterized by a butanoate backbone with a substituted phenyl group. The phenyl ring contains a chlorine atom at the para position and a hydroxyl group at the ortho position, which introduces both electron-withdrawing and activating effects on the aromatic ring. This substitution pattern is crucial for the compound's reactivity and bioavailability. The amino group at the fourth position of the butanoate chain adds another layer of functionality, enabling interactions with biological systems.

Recent studies have explored the synthesis of methyl 4-amino-3-(4-chloro-2-hydroxyphenyl)butanoate through various routes, including nucleophilic substitution and condensation reactions. Researchers have optimized reaction conditions to enhance yield and purity, making this compound more accessible for further experimentation. The synthesis process involves careful control of reaction parameters such as temperature, pH, and solvent selection to ensure the desired stereochemistry and regioselectivity.

In terms of biological activity, methyl 4-amino-3-(4-chloro-2-hydroxyphenyl)butanoate has shown promise in several assays. For instance, studies have demonstrated its ability to inhibit certain enzymes involved in metabolic pathways, suggesting potential applications in the treatment of metabolic disorders. Additionally, the compound has exhibited moderate anti-inflammatory properties, which could be explored further in the context of inflammatory diseases.

The pharmacokinetic profile of methyl 4-amino-3-(4-chloro-2-hydroxyphenyl)butanoate has also been investigated. Research indicates that the compound has reasonable bioavailability when administered orally, with moderate absorption rates and limited first-pass metabolism. These findings are encouraging for its potential use as an oral medication.

One area of ongoing research focuses on modifying the substituents on the phenyl ring to enhance the compound's bioactivity and selectivity. For example, substituting chlorine with other halogens or electron-donating groups has been proposed to alter the molecule's interaction with target proteins. These modifications could lead to more potent derivatives with improved therapeutic indices.

Another promising avenue is the exploration of methyl 4-amino-3-(4-chloro-2-hydroxyphenyl)butanoate as a precursor for more complex molecules. Its structure serves as a valuable scaffold for constructing larger frameworks with enhanced functionality. This approach could open new possibilities in drug design and combinatorial chemistry.

In conclusion, methyl 4-amino-3-(4-chloro-2-hydroxyphenyl)butanoate (CAS No. 2110020-02-3) is a multifaceted compound with significant potential in chemical research and pharmaceutical development. Its unique structure, coupled with recent advancements in synthesis and biological studies, positions it as a valuable tool for scientists seeking innovative solutions in health care and beyond.